![molecular formula C14H10N2O3S B3022576 6-Methoxy-2-(4-nitrophenyl) benzothiazole CAS No. 43036-14-2](/img/structure/B3022576.png)
6-Methoxy-2-(4-nitrophenyl) benzothiazole
Overview
Description
6-Methoxy-2-(4-nitrophenyl) benzothiazole, also known as 6-MNB, is a compound that has been used in many scientific research applications. It is a colorless crystalline solid with a melting point of 156-157°C and a molecular weight of 285.32 g/mol. It is insoluble in water but soluble in ethanol and other organic solvents. 6-MNB has been used in a variety of biochemical and physiological studies, including those related to drug metabolism, cell signaling, and cancer research.
Scientific Research Applications
Electrophilic Properties and Derivatives
- Benzothiazole derivatives like 6-methoxy-2-(4-nitrophenyl) benzothiazole are known for their stability and high electrophilicities. These compounds can be converted into corresponding anti-diazotates, leading to the production of primary nitrosoamines in weakly alkaline media (Shaburov, Vasil’eva & El'tsov, 1974).
Application in Dye Synthesis
- These compounds are utilized in the synthesis of heterocyclic amines for dyeing materials, showing potential in coloring cellulose acetate in various hues. The color properties of the dyes depend on the nature of the heterocyclic ring and substituents used in the dyeing process (Georgiadou & Tsatsaroni, 2002).
Antiparasitic Properties
- Specific derivatives of this compound exhibit in vitro antiparasitic properties. These compounds have shown effectiveness against parasites like Leishmania infantum and Trichomonas vaginalis, with varying effects based on their chemical structures (Delmas et al., 2002).
Antibacterial Activity
- Benzothiazole derivatives, particularly those with a methoxy substitution, have demonstrated significant antibacterial activity against organisms such as Pseudomonas aeruginosa. These compounds are synthesized through a series of reactions involving various anilines and thiocyanates, showcasing their potential in combating resistant bacterial strains (Gupta, 2018).
Liquid Crystal Research
- These derivatives are also used in the study of liquid crystals. The presence of a 6-nitrobenzothiazole moiety, for instance, contributes to the mesomorphic behavior of the compounds, which is relevant for applications in display technologies and other areas where liquid crystal properties are critical (Prajapati & Bonde, 2009).
Enzyme Inhibition and Biological Activities
- They have been explored for their enzyme inhibition properties, particularly in the context of urease enzyme inhibition and nitric oxide scavenging activities. This indicates their potential application in pharmaceuticals and therapeutic agents (Gull et al., 2013).
Fluorescence and pH Sensing
- Certain benzothiazole derivatives are applicable as fluorescent probes for sensing pH changes and metal cations. Their sensitivity to pH and selectivity in metal cations can be attributed to the acidity of the fluorophenol moiety, making them useful in various analytical applications (Tanaka et al., 2001).
Topoisomerase Inhibition
- Substituted derivatives of this compound are evaluated for their inhibitory activity against topoisomerase I, an enzyme essential in DNA replication. This highlights their potential role in cancer therapy and drug development (Kim et al., 1996).
Safety and Hazards
Properties
IUPAC Name |
6-methoxy-2-(4-nitrophenyl)-1,3-benzothiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O3S/c1-19-11-6-7-12-13(8-11)20-14(15-12)9-2-4-10(5-3-9)16(17)18/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSRQOGLPEUHLQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30443209 | |
Record name | 6-Methoxy-2-(4-nitrophenyl) benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30443209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
43036-14-2 | |
Record name | 6-Methoxy-2-(4-nitrophenyl)benzothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=43036-14-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methoxy-2-(4-nitrophenyl) benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30443209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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